Cas no 2229445-35-4 (3-(6-chloropyridin-3-yl)-4,4,4-trifluorobutanoic acid)

• Product Name: 3-(6-chloropyridin-3-yl)-4,4,4-trifluorobutanoic acid
• CAS No: 2229445-35-4
• MF: C₉H₇ClF₃NO₂
• MW: 253.605592012405
• CID: 6070093
• PubChem ID: 165797760
• Update Time: 2025-06-12

3-(6-chloropyridin-3-yl)-4,4,4-trifluorobutanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(6-chloropyridin-3-yl)-4,4,4-trifluorobutanoic acid
• EN300-1949745
• 2229445-35-4

• Inchi： 1S/C9H7ClF3NO2/c10-7-2-1-5(4-14-7)6(3-8(15)16)9(11,12)13/h1-2,4,6H,3H2,(H,15,16)
• InChI Key： IWNBZSUWQWJLTD-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C=N1)C(C(F)(F)F)CC(=O)O

Computed Properties

• Exact Mass: 253.0117406g/mol
• Monoisotopic Mass: 253.0117406g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 260
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 50.2Ų

Additional information on 3-(6-chloropyridin-3-yl)-4,4,4-trifluorobutanoic acid

Comprehensive Overview of 3-(6-Chloropyridin-3-yl)-4,4,4-trifluorobutanoic Acid (CAS No. 2229445-35-4)

3-(6-Chloropyridin-3-yl)-4,4,4-trifluorobutanoic acid (CAS No. 2229445-35-4) is a fluorinated organic compound with significant applications in pharmaceutical and agrochemical research. This compound, characterized by its chloropyridine and trifluorobutanoic acid moieties, has garnered attention due to its unique chemical properties and potential as a building block for bioactive molecules. Researchers are increasingly exploring its utility in drug discovery, particularly in the development of enzyme inhibitors and receptor modulators.

The structural features of 3-(6-chloropyridin-3-yl)-4,4,4-trifluorobutanoic acid make it a versatile intermediate. The presence of a chlorine atom at the 6-position of the pyridine ring enhances its reactivity in cross-coupling reactions, while the trifluoromethyl group contributes to metabolic stability and lipophilicity—key factors in optimizing pharmacokinetic profiles. Recent studies highlight its role in synthesizing novel heterocyclic compounds, a trending topic in medicinal chemistry forums and AI-driven research platforms.

In agrochemical applications, derivatives of this compound have shown promise as precursors for crop protection agents. The chloropyridine scaffold is known for its insecticidal properties, aligning with the growing demand for sustainable pest control solutions. Industry reports suggest that modifications of 3-(6-chloropyridin-3-yl)-4,4,4-trifluorobutanoic acid could address resistance issues in target organisms, a hotly debated topic among environmental scientists.

From a synthetic chemistry perspective, the compound’s CAS No. 2229445-35-4 serves as a critical identifier in patent literature and regulatory documents. Its purity and stability under varying conditions (e.g., pH, temperature) are frequently discussed in analytical chemistry circles. Advanced techniques like HPLC-MS and NMR spectroscopy are employed to characterize its properties, reflecting the integration of cutting-edge technology in chemical analysis—a subject of high interest in academic search queries.

Environmental and safety assessments of 3-(6-chloropyridin-3-yl)-4,4,4-trifluorobutanoic acid emphasize its biodegradability and low ecotoxicity, aligning with global Green Chemistry initiatives. These attributes make it a candidate for green synthesis protocols, a trending keyword in sustainable chemistry research. Furthermore, its compatibility with flow chemistry systems—a rapidly adopted industrial practice—enhances its appeal for scalable production.

In conclusion, CAS No. 2229445-35-4 represents a multifaceted compound bridging pharmaceutical innovation and agrochemical advancement. Its structural versatility, coupled with emerging applications, positions it as a valuable subject for interdisciplinary research. As scientific communities prioritize molecular efficiency and sustainability, this compound is poised to remain relevant in both academic and industrial discourse.